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Compound of Interest

Compound Name: TMP-153

Cat. No.: B157756

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount. This document provides a comprehensive
guide to the proper disposal procedures for TMP-153, a potent acyl-CoA:cholesterol
acyltransferase (ACAT) inhibitor. Adherence to these guidelines is crucial for ensuring
laboratory safety and environmental protection.

Chemical and Physical Properties of TMP-153

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. Below is a summary of the available data for TMP-153.

Property Value

Molecular Formula C24H18CIF2N30[1]

Molecular Weight 437.90 g/mol [1]

CAS Number 128831-46-9[1][2]

Appearance Solid

Solubility Soluble in DMSO and DMFJ[3]
Storage Recommended storage at -20°C[4]

General Disposal Procedures for TMP-153
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As a research-grade chemical, TMP-153 must be treated as hazardous waste unless explicitly
determined otherwise by a certified safety professional. The following step-by-step procedure
outlines the best practices for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling TMP-153, ensure you are wearing appropriate PPE, including:
o Safety goggles or a face shield

o Chemical-resistant gloves (e.g., nitrile)

e Alab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.
e Solid Waste:

o Place any solid TMP-153, along with any contaminated items such as weighing paper,
pipette tips, and gloves, into a designated hazardous waste container.

o This container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)-urea (TMP-
153)".

e Liquid Waste:

o Solutions containing TMP-153 (e.g., in DMSO or DMF) should be collected in a separate,
leak-proof, and chemically compatible hazardous waste container.

o The container must be labeled with "Hazardous Waste," the full chemical name, and the
solvent used (e.g., "TMP-153 in DMSQO").

o Never mix incompatible wastes in the same container.[5]

Step 3: Waste Container Management
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o Keep hazardous waste containers securely closed except when adding waste.[5]

» Store waste containers in a designated, well-ventilated secondary containment area to
prevent spills.[5]

» Do not overfill containers; leave adequate headspace for expansion.
Step 4: Disposal Request and Pickup

o Once the waste container is ready for disposal, follow your institution's specific procedures
for requesting a hazardous waste pickup.

o This typically involves contacting your Environmental Health and Safety (EHS) department
and providing them with the necessary information about the waste.

Step 5: Decontamination

» Thoroughly decontaminate all surfaces and equipment that came into contact with TMP-153
using an appropriate solvent and cleaning agent.

o Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of TMP-
153.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b157756?utm_src=pdf-body
https://www.benchchem.com/product/b157756?utm_src=pdf-body
https://www.benchchem.com/product/b157756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Need to dispose of TMP-153

;

Step 1: Don appropriate
Personal Protective Equipment (PPE)

l

Step 2: Identify the type of waste
(Solid or Liquid)

Solid Liquid
Solid Waste: Liquid Waste:
- Unused TMP-153 - TMP-153 solutions
- Contaminated consumables - Contaminated solvents
Step 3: Segregate Solid Waste Step 4: Segregate Liquid Waste
- Place in a labeled, sealed - Place in a labeled, sealed, leak-proof
hazardous waste container hazardous waste container
Label with: Label with:
'Hazardous Waste' 'Hazardous Waste'
"TMP-153' ‘TMP-153 in [Solvent]'

N/

Step 5: Store waste in a designated
secondary containment area

l

Step 6: Contact Environmental
Health & Safety (EHS) for pickup

l

Step 7: Decontaminate work area
and equipment

l

End: Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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